3-(Perfluorooctyl)propyl iodide
Overview
Description
3-(Perfluorooctyl)propyl iodide, also known as 3-Perfluorooctyl-1-iodopropane or 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecyl iodide, is a perfluoroalkyl-containing building block . It has a molecular formula of C11H6F17I and a molecular weight of 588.04 .
Synthesis Analysis
This compound is used in the preparation of fluoroalkylalkylthiols via Zemplen deacylation . It is also used in the automated fluorous-assisted solution-phase oligosaccharide synthesis via activation of thioglycoside donors . A detailed synthesis process can be found in the paper "Ultra-Trace PFAS Detection Using Amplifying Fluorescent Polymers" .Molecular Structure Analysis
The IUPAC name for this compound is 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-11-iodoundecane . The InChI string is InChI=1S/C11H6F17I/c12-4(13,2-1-3-29)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1-3H2 . The canonical SMILES string is C(CC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)CI .Chemical Reactions Analysis
As a perfluoroalkyl-containing building block, it is used in the preparation of fluoroalkylalkylthiols via Zemplen deacylation . It is also used in the automated fluorous-assisted solution-phase oligosaccharide synthesis via activation of thioglycoside donors .Scientific Research Applications
Specific Scientific Field
This application falls under the field of Food Science .
Summary of the Application
3-(Perfluorooctyl)propyl iodide is a type of Perfluoroalkyl Substance (PFAS), which have been widely used in different types of consumer and industrial applications due to their good stability and special physicochemical properties . PFASs occur in edible oil, an important component of the global diet, mainly in three ways: raw material contamination, process contamination, and migration from oil contact materials .
Methods of Application or Experimental Procedures
The occurrence of PFAS in edible oils has drawn more and more attention in recent years. In this work, the pertinent literature of the last two decades from the Web of Science database was researched .
Results or Outcomes
Perfluorooctyl iodide (PFOI) was found in five of twelve oil samples in the concentration range of 212.9 to 2626 pg g −1 .
Application in Organic Chemistry
Specific Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
3-(Perfluorooctyl)propyl iodide is used in the synthesis of deep-cavity fluorous calix4arenes as molecular recognition scaffolds . These compounds are formed in the cone conformation and are soluble in several fluorous solvents .
Methods of Application or Experimental Procedures
The scaffold, 2 was treated with 3-(Perfluorooctyl)propyl iodide to provide 3b as the dominant tetraalkylated product, which was isolated in the cone conformation .
Results or Outcomes
The synthesized compounds show promise for use in sensing, selective extractions and other applications .
Application in Organic Synthesis
Specific Scientific Field
This application falls under the field of Organic Synthesis .
Summary of the Application
3-(Perfluorooctyl)propyl iodide is a perfluoroalkyl-containing building block used in the preparation of fluoroalkylalkylthiols via Zemplen deacylation . It is also used in the automated fluorous-assisted solution-phase oligosaccharide synthesis via activation of thioglycoside donors .
Application in Fire Extinguishing Agents
Specific Scientific Field
This application falls under the field of Fire Safety .
Summary of the Application
Short-chain bromides are manufactured as fire-extinguishing agents . They can be used also, as can their iodo analogs, for the introduction of fluorinated groups into organic molecules .
Application in Pharmaceutical and Agrochemicals
Specific Scientific Field
This application falls under the field of Pharmaceutical and Agrochemicals .
Summary of the Application
3-(Perfluorooctyl)propyl iodide is used for the introduction of fluorinated groups into organic molecules . The compounds so formed attract interest in pharmaceutical and agrochemicals circles, owing to the lipophilic properties of aromatic and heterocyclic rings substituted by small fluorinated groups .
Application in Tensioactive Agents
Specific Scientific Field
This application falls under the field of Tensioactive Agents .
Summary of the Application
Long-chain iodides are important intermediates for the preparation of tensioactive agents, owing to the low free surface energy associated with such fluorocarbon groups .
Safety And Hazards
properties
IUPAC Name |
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-11-iodoundecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F17I/c12-4(13,2-1-3-29)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXUBYTAXJHIPJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F17I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40457135 | |
Record name | 3-(Perfluorooctyl)propyl iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
588.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Perfluorooctyl)propyl iodide | |
CAS RN |
200112-75-0 | |
Record name | 3-(Perfluorooctyl)propyl iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Undecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-11-iodo-;Undecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-11-iodo- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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